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Compound of Interest

Compound Name: 2-Bromomesitylene

Cat. No.: B157001

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-bromomesitylene as a
key building block in the synthesis of advanced functional materials. The unique steric and
electronic properties imparted by the mesityl group (2,4,6-trimethylphenyl) make 2-
bromomesitylene a valuable precursor for creating high-performance materials for
applications in organic electronics and catalysis.

Synthesis of Bulky Phosphine Ligands for Cross-
Coupling Catalysis

The sterically hindered nature of the mesityl group is highly advantageous in the design of
bulky electron-rich phosphine ligands. These ligands are crucial for enhancing the efficiency
and scope of palladium-catalyzed cross-coupling reactions, which are fundamental
transformations in medicinal chemistry and materials science. One of the most prominent
examples is the synthesis of trimesitylphosphine.

Logical Workflow for Trimesitylphosphine Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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